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Compound of Interest

Compound Name: Ferric hydroxide

Cat. No.: B073172

Introduction

Ferric hydroxide [Fe(OH)s] sol is a lyophobic colloid, meaning the dispersed particles have a
low affinity for the dispersion medium (water).[1][2][3][4] The preparation method detailed here
relies on the hydrolysis of a ferric chloride (FeCls) solution in boiling distilled water.[1][2][4] This
process yields insoluble ferric hydroxide particles that aggregate to a colloidal size.[1][5]
These colloidal particles preferentially adsorb ferric ions (Fe3+) from the solution, resulting in a
net positive charge on the sol, which contributes to its stability.[1][6] The reaction is represented
by the following equation:

FeCls(aqg) + 3H20(l) — Fe(OH)s(s) + 3HCI(aq)[1][6][7]

The hydrochloric acid (HCI) produced during this reaction can destabilize the sol; therefore, for
long-term stability, it is often removed through a purification process like dialysis.[1][2][5] This
protocol provides a reproducible method for synthesizing ferric hydroxide sol, a material of
interest in various research fields, including drug delivery, water purification, and catalysis.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of ferric
hydroxide sol as described in the standard laboratory protocol.
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Parameter Value | Description Notes

Anhydrous, pure grade

Precursor Salt Ferric Chloride (FeCls)
recommended.
Prepared by dissolving 2 g of
Precursor Concentration 2% (w/v) Solution FeCls in 100 mL of distilled
water.[1][2][6]
Dispersion Medium Distilled Water 100 mL
) o 100 mL of water + 10 mL of
Reaction Volume ~110 mL (initial) _
FeCls solution.[2][3]
] N ) Approximately 100°C (212°F)
Reaction Temperature Boiling Point of Water
at standard pressure.
Slow, controlled addition is
Addition Rate Drop-wise crucial for uniform particle
formation.[1][2][6]
The solution turns a deep
Reaction Endpoint Color Change reddish-brown or blood-red
color.[1][2][6]
o o To remove byproduct HCI and
Purification Method Dialysis (Recommended)

improve sol stability.[1][2][5]

Experimental Protocol

1. Materials and Apparatus

e Chemicals:
o Ferric Chloride (FeCls), pure
o Distilled Water (H20)

e Apparatus:

o 250 mL Conical Flask or Beaker[1][2]
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o 100 mL Graduated Cylinder

o Dropper or Burette[1][2]

o Glass Stirring Rod[1]

o Heating Source (e.g., Bunsen burner, heating mantle)[1]

o Tripod Stand and Wire Gauze[1][2]

o Weighing Balance

o Wash Bottle with Distilled Water

o (Optional) Dialysis tubing

2. Procedure

Step 1: Preparation of 2% Ferric Chloride Solution

e Weigh out 2.0 g of pure ferric chloride (FeCls).

o Dissolve the FeCls in 100 mL of distilled water in a clean beaker. Stir until the solid is
completely dissolved. This creates the 2% precursor solution.[1][2][6]

Step 2: Hydrolysis Reaction

Thoroughly clean a 250 mL conical flask or beaker. It is recommended to steam-clean the
flask to remove any impurities that could affect the sol formation.[1][2]

e Measure 100 mL of distilled water using a graduated cylinder and pour it into the clean flask.

e Place the flask on a wire gauze over a tripod stand and heat the water to a rolling boil.[2][6]

e Using a dropper or burette, add the 2% ferric chloride solution drop by drop into the center of
the boiling water.[1][6] It is important to add the solution slowly while the water is
continuously boiling and stirring.[1][6]
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Continue heating the solution after the addition is complete. You will observe the initially pale
yellow solution gradually changing color.

The reaction is complete when the solution attains a deep reddish-brown color, indicating the
formation of the ferric hydroxide sol.[1][2][6]

Turn off the heat and allow the sol to cool to room temperature.

Step 3: (Optional) Purification by Dialysis

To enhance the stability of the sol, the hydrochloric acid byproduct must be removed.[1][5]
Transfer the cooled sol into a dialysis bag made of a semipermeable membrane.

Suspend the sealed bag in a large beaker of distilled water. The HCI ions will diffuse out of
the bag into the surrounding water, while the larger colloidal particles remain inside.

Periodically change the water in the beaker to maintain a high concentration gradient and
ensure efficient removal of HCI.

. Precautions

Ensure all glassware is meticulously cleaned, as impurities can interfere with the formation
and stability of the sol.[1][2]

The ferric chloride solution must be added drop-wise to boiling water. Adding it too quickly
may result in precipitation instead of a stable sol.[1][5]

Handle hot glassware with appropriate care to prevent burns.

Maintain a constant volume during heating by adding more distilled water if significant
evaporation occurs.[6]

Visualized Workflow and Reaction Pathway

The following diagrams illustrate the experimental workflow for the synthesis and the underlying

chemical principle.
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Caption: Experimental workflow for ferric hydroxide sol preparation.
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Caption: Chemical reaction pathway for the hydrolysis of ferric chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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